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Compound of Interest

Compound Name: 2,6-Dimethyloctane-1,6-diol

Cat. No.: B15477098

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the available scientific information
regarding 2,6-dimethyloctane-1,6-diol and its structurally related compounds. Direct historical
and discovery information for 2,6-dimethyloctane-1,6-diol is limited in the current scientific
literature. Therefore, this document focuses on the synthesis, properties, and biological
significance of closely related isomers and analogs, including 2,6-dimethyloctane-1,8-diol and
the naturally occurring pheromone, 2,6-dimethyl-7-octene-1,6-diol. This information provides
valuable context and a predictive framework for researchers interested in this class of
molecules.

Physicochemical Properties of Substituted 2,6-
Dimethyloctanes

Quantitative data for 2,6-dimethyloctane and its diol derivatives are summarized below. These
values are essential for understanding the compound's behavior in various experimental and
biological systems.
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Molecular . .
Compoun CAS Molecular Weight ( Boiling Flash Density
ei
d Name Number Formula < Point (°C) Point (°C) (g/lcm3)
g/mol )
2,6-
Dimethyloc  2051-30-1 CioH22 142.28 158 34 0.73
tane
2,6-
Dimethyloc ~ 75656-41- Not Not Not
C10H2202 174.28
tane-1,8- 6 Avalilable Avalilable Avalilable
diol
2,6-
Dimethyl-7-  10207-75- Not Not Not
C10H2002 172.26 ] ] ]
octene-1,6- 7 Available Available Available
diol

Data sourced from PubChem and other chemical databases.[1][2][3][4]

Structural Relationships of 2,6-Dimethyloctane Diol
Isomers

The following diagram illustrates the structural differences between 2,6-dimethyloctane-1,6-

diol and its related isomers. Understanding these subtle structural variations is critical for

predicting their chemical reactivity and biological activity.
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2,6-Dimethyl-7-octene-1,6-diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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